Cas no 6706-13-4 (1H-Thieno[3,4-d]imidazole-4-octanoic acid, hexahydro-2-oxo-)

• Product Name: 1H-Thieno[3,4-d]imidazole-4-octanoic acid, hexahydro-2-oxo-
• CAS No: 6706-13-4
• MF: C₁₃H₂₂N₂O₃S
• MW: 286.390382289886
• CID: 395416
• PubChem ID: 71374925
• Update Time: 2025-04-19

1H-Thieno[3,4-d]imidazole-4-octanoic acid, hexahydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[3,4-d]imidazole-4-octanoic acid, hexahydro-2-oxo-
• 8-(2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl)octanoic acid
• 8-(2-Oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)octanoic acid
• 6706-13-4
• DTXSID80797683

• Inchi： 1S/C13H22N2O3S/c16-11(17)7-5-3-1-2-4-6-10-12-9(8-19-10)14-13(18)15-12/h9-10,12H,1-8H2,(H,16,17)(H2,14,15,18)
• InChI Key： YMZOIKAUIJYLSR-UHFFFAOYSA-N
• SMILES： S1CC2C(C1CCCCCCCC(=O)O)NC(N2)=O

Computed Properties

• Exact Mass: 286.13526
• Monoisotopic Mass: 286.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 78.43